Cas no 63247-16-5 (Propane-1,1,2,3-tetracarboxylic acid)

• Product Name: Propane-1,1,2,3-tetracarboxylic acid
• CAS No: 63247-16-5
• MF: C₇H₈O₈
• MW: 220.133623123169
• CID: 2790150
• PubChem ID: 15930806
• Update Time: 2025-04-21

Propane-1,1,2,3-tetracarboxylic acid Chemical and Physical Properties

Names and Identifiers

• 63247-16-5
• SCHEMBL1042513
• DTXSID40579740
• Propan-1.1.2.3-tetracarbonsaure
• AKOS004114638
• Propane-1,1,2,3-tetracarboxylic acid

• Inchi： 1S/C7H8O8/c8-3(9)1-2(5(10)11)4(6(12)13)7(14)15/h2,4H,1H2,(H,8,9)(H,10,11)(H,12,13)(H,14,15)
• InChI Key： NJKRDXUWFBJCDI-UHFFFAOYSA-N
• SMILES： OC(C(CC(=O)O)C(C(=O)O)C(=O)O)=O

Computed Properties

• Exact Mass: 220.02191721Da
• Monoisotopic Mass: 220.02191721Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.5
• Topological Polar Surface Area: 149Ų